Cas no 70179-65-6 (2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide)

2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide structure
70179-65-6 structure
Product Name:2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide
CAS No:70179-65-6
MF:C8H11O2P
MW:170.145503282547
CID:974732
PubChem ID:328228
Update Time:2025-04-19

2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide
    • 2-Hydroxy-1,3,4,7-tetrahydroisophosphindol-2-oxid
    • 2-hydroxy-1,3,4,7-tetrahydroisophosphindole-2-oxide
    • AC1L7262
    • NSC306212
    • CHEMBL2137106
    • MLS003115833
    • DTXSID60316735
    • 2-Oxo-2,3,4,7-tetrahydro-1H-2I>>5-isophosphindol-2-ol
    • SMR001831399
    • NSC-306212
    • 70179-65-6
    • Inchi: 1S/C8H11O2P/c9-11(10)5-7-3-1-2-4-8(7)6-11/h1-2H,3-6H2,(H,9,10)
    • InChI Key: NSPSYILLKKDVDO-UHFFFAOYSA-N
    • SMILES: P1(CC2CC=CCC=2C1)(=O)O

Computed Properties

  • Exact Mass: 170.04973
  • Monoisotopic Mass: 170.04966659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 1.91700

2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide Related Literature

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